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Compound Name: Plumbanone--cerium (1/1)

Cat. No.: B15461428 Get Quote

Audience: Researchers, scientists, and materials development professionals.

Introduction:

While the specific compound "Plumbanone--cerium (1/1)" is not found in standard chemical

literature, the constituent elements, lead (from Plumbum) and cerium, are well-known additives

in ceramic and glass manufacturing, typically in their oxide forms (Lead(II) oxide, PbO, and

Cerium(IV) oxide, CeO₂). This document provides detailed application notes and protocols for

the combined use of lead and cerium oxides in the formulation of advanced ceramic glazes.

The synergistic effects of these oxides can yield glazes with unique properties, including a low

melting point, high refractive index, and enhanced durability.

Lead oxide is a powerful flux, significantly lowering the melting temperature of glazes and

creating a smooth, defect-free surface.[1][2] Cerium oxide acts as a versatile additive,

functioning as an opacifier, a colorant, and a UV stabilizer.[3][4] In some formulations, it can

also contribute to the development of unique crystalline structures within the glaze.[4] The

combination of these oxides allows for the creation of brilliant, durable, and specialized glazes

for a variety of ceramic applications.
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The incorporation of a lead-cerium oxide system into a ceramic glaze offers several potential

advantages:

Low-Temperature Vitrification: The potent fluxing action of lead oxide allows for the

formulation of glazes that mature at lower temperatures (cone 06-2), reducing energy

consumption and enabling use on a wider range of ceramic bodies.[5]

High Gloss and Brilliance: Lead oxide imparts a high refractive index to the glaze, resulting in

a brilliant, high-gloss finish.[2]

Enhanced Color Response: Lead glazes are known for their ability to produce vibrant colors

from various metallic oxide colorants.[5] Cerium oxide can further modify these colors and, in

certain conditions, produce its own unique color responses.[4]

UV Resistance: Cerium oxide is an excellent UV absorber, which can protect the underlying

ceramic body and any underglaze decorations from fading.[3]

Opacification and Textural Effects: Cerium oxide can be used as an opacifier to create

opaque white or pastel-colored glazes. At specific concentrations and with controlled cooling

cycles, it can also promote the growth of crystalline structures, leading to interesting textural

and visual effects.[4]

Safety Considerations:

Lead is a toxic, cumulative poison.[5] The use of lead-containing materials in ceramic glazes,

especially for functional ware that will come into contact with food, is heavily regulated and

discouraged in many regions.[6][7] When working with lead compounds, it is imperative to use

appropriate personal protective equipment (PPE), including a respirator, gloves, and eye

protection, and to work in a well-ventilated area.[8] Lead should be used in its fritted form (e.g.,

lead bisilicate) to minimize handling hazards and improve the stability of the final glaze.[5]

Experimental Protocols
This section details the protocols for the preparation, application, and analysis of a ceramic

glaze containing lead and cerium oxides.

Protocol 1: Synthesis of a Lead-Cerium Oxide Glaze
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Objective: To prepare a stable, low-fire ceramic glaze with enhanced brilliance and UV

resistance using a combination of lead and cerium oxides.

Materials:

Lead Bisilicate Frit (PbO·2SiO₂)

Cerium (IV) Oxide (CeO₂)

Kaolin

Silica (Flint)

Distilled Water

Bisque-fired ceramic test tiles

Equipment:

Digital scale (0.01g accuracy)

Mortar and pestle or ball mill

Sieves (80-120 mesh)

Mixing containers

Glaze dipping tongs or brushes

Electric kiln with programmable controller

Procedure:

Glaze Formulation: A base glaze recipe is formulated. The following is a representative

example for a cone 04 firing:

Lead Bisilicate Frit: 75%

Kaolin: 15%
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Silica: 10%

Cerium Oxide: 1-5% (added to the base recipe)

Weighing and Mixing:

Accurately weigh each dry ingredient.

For small batches, thoroughly mix the dry ingredients in a mortar and pestle. For larger

batches, use a ball mill for a homogenous mixture.

Sieving and Slaking:

Add the dry mixture to a container with a sufficient amount of distilled water to achieve a

milk-like consistency.

Allow the mixture to slake (sit undisturbed) for at least one hour to ensure all particles are

fully wetted.

Thoroughly mix the slurry and pass it through an 80-mesh sieve to remove any large

particles or agglomerates. For a finer glaze, a second pass through a 120-mesh sieve can

be performed.

Glaze Application:

Ensure the bisque-fired test tiles are clean and free of dust.

Apply the glaze to the test tiles using dipping, pouring, or brushing techniques to achieve a

consistent thickness.

Firing:

Allow the glazed tiles to dry completely.

Place the tiles in an electric kiln, ensuring they are not touching.

Fire the kiln to the desired temperature (e.g., cone 04, approximately 1060°C or 1945°F)

following a standard firing schedule for low-fire glazes.
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Allow the kiln to cool slowly to room temperature before opening.

Protocol 2: Characterization of Glaze Properties
Objective: To evaluate the physical and chemical properties of the fired lead-cerium oxide

glaze.

Procedures:

Visual Inspection: Examine the fired glaze for surface defects such as crazing, crawling,

pinholing, and blistering. Note the color, gloss, and opacity.

Leach Testing (for functional ware consideration):

Submerge a portion of the glazed tile in a 4% acetic acid solution for 24 hours at room

temperature.

Analyze the leachate for lead content using Inductively Coupled Plasma Mass

Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) to determine if it meets

regulatory standards for food-safe ceramics.

Spectrophotometry: Use a UV-Vis spectrophotometer to measure the reflectance and

transmittance of the glaze to quantify its UV-blocking capabilities.

Microscopy: Employ Scanning Electron Microscopy (SEM) to examine the microstructure of

the glaze, including the distribution of any crystalline phases.

Data Presentation
The following tables summarize the key properties of lead and cerium oxides in ceramic glazes

and provide a sample formulation.

Table 1: Properties of Lead and Cerium Oxides in Ceramic Glazes
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Property Lead(II) Oxide (PbO) Cerium(IV) Oxide (CeO₂)

Primary Function Strong Flux
Opacifier, Colorant, UV

Stabilizer

Melting Point 888 °C (as a pure compound) 2400 °C (as a pure compound)

Effect on Glaze

Lowers melting point,

increases fluidity, high

refractive index (brilliance)

Increases opacity, can produce

yellow/tan colors, enhances

UV resistance

Optimal Firing Range Low-fire (Cone 010 - 02)
Stable across a wide range of

temperatures

Toxicity High (Toxic) Low (Non-toxic)

Table 2: Sample Glaze Formulation with Lead-Cerium Oxides

Ingredient Percentage (%) Purpose

Lead Bisilicate Frit 75 Primary flux and glass former

Kaolin 15
Alumina source (stabilizer),

aids in suspension

Silica 10 Primary glass former

Cerium Oxide 3 Opacifier and UV stabilizer

Total 103
(Colorant is an addition to the

base 100%)

Visualizations
The following diagrams illustrate the experimental workflow for preparing and testing the lead-

cerium oxide glaze.
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Caption: Experimental workflow for lead-cerium oxide glaze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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